[(E)-2-cyanoethenyl]azanium;prop-2-enoic acid

• CAS No.: 37809-64-6
• Molecular Formula: C6H9N2O2+
• Molecular Weight: 141.15 g/mol
• IUPAC Name: [(E)-2-cyanoethenyl]azanium;prop-2-enoic acid
• InChI: InChI=1S/C3H4N2.C3H4O2/c4-2-1-3-5;1-2-3(4)5/h1-2H,4H2;2H,1H2,(H,4,5)/p+1/b2-1+
• InChI Key: KEJHUXYMIKNAAP-TYYBGVCCSA-O
• Isomeric SMILES: C=CC(=O)O.C(=C/[NH3+])\C#N
• SMILES: C=CC(=O)O.C(=C[NH3+])C#N

Description

[(E)-2-cyanoethenyl]azanium;prop-2-enoic acid is a chemical compound with the molecular formula (C3H4O2.C3H3N)x.xH3N . This compound is a polymer formed from the monomers 2-propenoic acid and 2-propenenitrile, with ammonium ions as counterions. It is used in various industrial applications due to its unique properties.

Preparation Methods

The synthesis of 2-propenoic acid, polymer with 2-propenenitrile, ammonium salt typically involves a free radical polymerization reaction. The monomers 2-propenoic acid and 2-propenenitrile are polymerized in the presence of a free radical initiator under controlled conditions . The reaction conditions, such as temperature, pressure, and the concentration of the initiator, are carefully controlled to achieve the desired polymer properties. Industrial production methods may involve large-scale polymerization reactors and continuous processing techniques to ensure consistent product quality .

Chemical Reactions Analysis

[(E)-2-cyanoethenyl]azanium;prop-2-enoic acid can undergo various chemical reactions, including:

Oxidation: The polymer can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents, resulting in the formation of reduced derivatives.

Substitution: The polymer can undergo substitution reactions where functional groups on the polymer chain are replaced with other groups. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

[(E)-2-cyanoethenyl]azanium;prop-2-enoic acid has a wide range of scientific research applications:

Chemistry: It is used as a precursor for the synthesis of other polymers and copolymers.

Biology: The polymer can be used in the development of biomaterials for medical applications, such as drug delivery systems and tissue engineering scaffolds.

Medicine: It is explored for its potential use in medical devices and implants due to its biocompatibility.

Industry: The polymer is used in coatings, adhesives, and sealants due to its excellent adhesive properties and chemical resistance

Mechanism of Action

The mechanism of action of [(E)-2-cyanoethenyl]azanium;prop-2-enoic acid involves its interaction with various molecular targets and pathways. The polymer can form hydrogen bonds and electrostatic interactions with other molecules, leading to its adhesive properties. In biological systems, the polymer can interact with cellular components, facilitating its use in drug delivery and tissue engineering applications .

Comparison with Similar Compounds

[(E)-2-cyanoethenyl]azanium;prop-2-enoic acid can be compared with other similar compounds, such as:

2-Propenoic acid, polymer with 1,3-butadiene and 2-propenenitrile: This polymer has different mechanical properties and is used in different applications.

2-Propenamide, polymer with 2-propenoic acid and sodium 2-propenoate: This polymer has different ionic properties and is used in different industrial applications. The uniqueness of this compound lies in its specific combination of monomers and the presence of ammonium ions, which impart unique properties to the polymer.